![molecular formula C8H8BrClN2O B6305820 5-Bromo-2-chloro-N,N-dimethylisonicotinamide CAS No. 1863453-75-1](/img/structure/B6305820.png)
5-Bromo-2-chloro-N,N-dimethylisonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of 5-Bromo-2-chloro-N,N-dimethylisonicotinamide is a topic of research and its details can be found in peer-reviewed papers . The compound has a CAS Number of 1863453-75-1 .Molecular Structure Analysis
The molecular formula of 5-Bromo-2-chloro-N,N-dimethylisonicotinamide is CHBrClNO . The average mass is 262.531 Da and the monoisotopic mass is 260.955597 Da .Chemical Reactions Analysis
The chemical reactions involving 5-Bromo-2-chloro-N,N-dimethylisonicotinamide are currently under study . More information can be found in related scientific articles .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Bromo-2-chloro-N,N-dimethylisonicotinamide include a molecular weight of 263.52 . It is a solid substance . More detailed properties can be found in the referenced resources .Scientific Research Applications
- Dapagliflozin Synthesis : 5-Bromo-2-chloro-N,N-dimethylisonicotinamide serves as an intermediate in the synthesis of dapagliflozin, a potent and selective hSGLT2 inhibitor used to treat type 2 diabetes. Researchers utilize this compound to create labeled and unlabeled isotopes of glucuronide metabolites of dapagliflozin .
Medicinal Chemistry and Drug Development
Mechanism of Action
Safety and Hazards
The safety data sheets for 5-Bromo-2-chloro-N,N-dimethylisonicotinamide suggest that it should be handled with care . In case of inhalation, move the victim into fresh air . If it contacts the skin, wash off with soap and plenty of water . In case of ingestion, rinse mouth with water and do not induce vomiting . Always consult a doctor in case of exposure .
properties
IUPAC Name |
5-bromo-2-chloro-N,N-dimethylpyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrClN2O/c1-12(2)8(13)5-3-7(10)11-4-6(5)9/h3-4H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUTXKDNPJRIKRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC(=NC=C1Br)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.52 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-chloro-N,N-dimethylisonicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.